Cas no 1953-33-9 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl- structure
1953-33-9 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-
CAS No:1953-33-9
MF:C8H12N2O3
MW:184.192481994629
CID:146133
PubChem ID:74771
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-
    • 5-butyl-1H,3H,5H-pyrimidine-2,4,6-trione
    • 5-butyl-1,3-diazinane-2,4,6-trione
    • 5-Butylbarbituric acid
    • 5-Butyl-barbitursaeure
    • 5-butyl-pyrimidine-2,4,6-trione
    • 5-butylpyrimidinetrione
    • 5-n-butyl-2,4,6-pyrimidinetrione
    • 5-n-Butylbarbituric acid
    • n-butylbarbituric acid
    • SCHEMBL15363613
    • NSC-120724
    • AKOS006279531
    • SCHEMBL472502
    • NSC32314
    • 5-Butyl-2,4,6(1H,3H,5H)-pyrimidinetrione #
    • EINECS 217-781-0
    • butyl-barbituric acid
    • NSC-32314
    • 1953-33-9
    • 5-Butyl-2,4,6(1H,3H,5H)-pyrimidinetrione
    • B0Z1Q56YCM
    • 2,6(1H,3H,5H)-Pyrimidinetrione, 5-butyl-
    • NSC120724
    • NSC 32314
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-butyl-
    • DTXSID7062085
    • Barbituric acid, 5-butyl-
    • NSC 120724
    • UNII-B0Z1Q56YCM
    • NS00020396
    • 5-butyl barbituric acid
    • Butylbarbitursaure
    • Inchi： 1S/C8H12N2O3/c1-2-3-4-5-6(11)9-8(13)10-7(5)12/h5H,2-4H2,1H3,(H2,9,10,11,12,13)
    • InChI Key： HTKIZIQFMHVTRJ-UHFFFAOYSA-N
    • SMILES： O=C1C(C(NC(N1)=O)=O)CCCC

Computed Properties

  • Exact Mass: 184.08500
  • Monoisotopic Mass: 184.084792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.3

Experimental Properties

  • Density: 1.161
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.468
  • PSA: 75.27000
  • LogP: 0.81640

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl- Security Information

  • Hazardous Material Identification： Xi

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl- Customs Data

  • HS CODE：2933540000
  • Customs Data：

    China Customs Code:

    2933540000

    Overview:

    2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

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